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Compound of Interest

Compound Name: PF-4778574

Cat. No.: B610033 Get Quote

Topic: PF-4778574 Solubility and Use in DMSO for In
Vitro Studies
Audience: Researchers, scientists, and drug development professionals.

Introduction
PF-4778574 is a potent, brain-penetrant positive allosteric modulator (PAM) of the α-amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor.[1] As a PAM, PF-4778574
enhances the receptor's response to the endogenous ligand glutamate, rather than directly

activating the receptor itself. This modulation of the AMPA receptor, a key player in fast

synaptic transmission in the central nervous system, has made PF-4778574 a valuable tool in

neuroscience research. Its potential therapeutic applications are being explored in conditions

such as multiple sclerosis and depression, primarily due to its neuroprotective and pro-

remyelinating effects.[1][2]

These application notes provide detailed information on the solubility of PF-4778574 in

dimethyl sulfoxide (DMSO) for the preparation of stock solutions for in vitro studies. It also

includes a comprehensive protocol for the preparation and application of these solutions in cell-

based assays, along with an overview of its mechanism of action.
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Property Value

Molecular Formula C₁₉H₂₂N₂O₃S₂

Molecular Weight 390.52 g/mol

Appearance White to beige powder

CAS Number 1219633-99-4

Solubility of PF-4778574
Solvent Solubility

DMSO 20 mg/mL

DMSO Soluble to 100 mM

Ethanol Soluble to 50 mM

In Vitro Activity of PF-4778574
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Assay Type Cell Line/System Concentration/EC₅₀ Observed Effect

Positive Allosteric

Modulation
Various Cell Lines EC₅₀: 45 to 919 nM

Potentiation of AMPA

receptor activity

Functional Activity

Recombinant cell lines

stably expressing

human GluA2 flip or

flop homotetramers

Not specified
Quantification of

functional potency

Neuroprotection
In vivo models of MS

and ON

0.1 mg/kg and 0.8

mg/kg

Reduced clinical

severity and

demyelination

Remyelination Cuprizone model Not specified

Increased

oligodendrocyte

population

Antidepressant

Actions
In vivo mouse models

Concentration-

dependent

Alleviation of

depression-like

behaviors

Experimental Protocols
Preparation of a 10 mM Stock Solution of PF-4778574 in
DMSO
Materials:

PF-4778574 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b610033?utm_src=pdf-body
https://www.benchchem.com/product/b610033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, weigh out 3.9052

mg of PF-4778574 (Molecular Weight = 390.52 g/mol ).

Dissolution: Aseptically add the weighed PF-4778574 powder to a sterile microcentrifuge

tube. Add 1 mL of anhydrous, sterile DMSO to the tube.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be obtained.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term

storage or -80°C for long-term storage.

Preparation of Working Solutions for Cell-Based Assays
Materials:

10 mM PF-4778574 stock solution in DMSO

Pre-warmed (37°C) complete cell culture medium

Sterile microcentrifuge tubes or 96-well plates

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM PF-4778574 stock solution at room

temperature.

Intermediate Dilution (Recommended): To minimize the final DMSO concentration in the cell

culture and improve accuracy, prepare an intermediate dilution. For example, to prepare a

100 µM working solution, dilute the 10 mM stock solution 1:100 in pre-warmed cell culture

medium (e.g., add 2 µL of 10 mM stock to 198 µL of medium).

Final Working Solution: Further dilute the intermediate solution to achieve the desired final

concentrations for your experiment. For example, to prepare a 1 µM final concentration, you

can perform a 1:100 dilution of the 100 µM intermediate solution in your cell culture plate.
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Vehicle Control: It is crucial to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the highest concentration of PF-4778574
used in the assay. This will account for any effects of the solvent on the cells.

Application to Cells: Add the prepared working solutions and the vehicle control to your cell

cultures as per your experimental design. Gently mix the contents of the wells.

Important Considerations:

The final concentration of DMSO in the cell culture medium should typically be kept below

0.5% (v/v) to avoid solvent-induced cytotoxicity.

The optimal concentration of PF-4778574 will vary depending on the cell type and the

specific assay being performed. It is recommended to perform a dose-response curve to

determine the optimal concentration for your experimental system.
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Caption: Signaling pathway of PF-4778574.
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Experimental Workflow for In Vitro Studies
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Caption: Experimental workflow for using PF-4778574.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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